NAP1051

• Molecular Formula: C23H34O5
• Molecular Weight: 390.5 g/mol
• InChI: InChI=1S/C23H34O5/c1-3-4-5-10-20(24)15-13-18-8-6-9-19(17-18)14-16-22(26)21(25)11-7-12-23(27)28-2/h6,8-9,13-17,20-22,24-26H,3-5,7,10-12H2,1-2H3/b15-13+,16-14+/t20-,21+,22-/m1/s1
• InChIKey: BGMWMUFLETWNBH-QMHAZQIESA-N

NAP1051: A Stable Benzo-Lipoxin A4 Biomimetic FPR2/ALX Agonist for Oncology and Inflammation Research

NAP1051 (CAS 864516-77-8; molecular formula C₂₃H₃₄O₅; MW 390.51) is a synthetic benzo-lipoxin A4 (LXA4) biomimetic analog that functions as an agonist of the formyl peptide receptor 2 (FPR2/ALX) [1]. The compound was designed with structural modifications—specifically a benzo-ring substitution in the tetraene backbone—to confer enhanced biochemical stability and resistance to enzymatic decomposition relative to the short-lived endogenous LXA4 [1]. NAP1051 inhibits fMLP-induced neutrophil chemotaxis, dose-dependently promotes macrophage efferocytosis of apoptotic cells via AKT activation, and reduces neutrophil extracellular trap (NET) formation (NETosis) in the tumor microenvironment (TME) [1]. Its primary published applications are in colorectal cancer (CRC) research and systemic lupus erythematosus (SLE) models [1][2].

✓FPR2/ALX pathway agonism with enhanced metabolic stability

✓Neutrophil chemotaxis and macrophage efferocytosis assays

✓Inflammation-resolution and NETosis mechanism studies

✓Colorectal cancer and SLE disease-model research

• [1] Dong T, Dave P, Yoo E, et al. NAP1051, a Lipoxin A4 Biomimetic Analogue, Demonstrates Antitumor Activity Against the Tumor Microenvironment. Mol Cancer Ther. 2021;20(12):2384-2397. doi:10.1158/1535-7163.MCT-21-0414. View Source
• [2] Dave P, Dong T, Mead A, et al. Therapeutic Efficacy of a Biomimetic ALXR Agonist in Murine Systemic Lupus Erythematosus (SLE). ACR Meeting Abstracts. 2021; Abstract 0535. View Source

Why Native Lipoxin A4 and First-Generation Mimetics Cannot Replace NAP1051 in In Vivo Studies

Native lipoxin A4 (LXA4) is rapidly inactivated in biological systems—adherent human monocytes metabolize >60% of labeled LXA4 within 30 seconds via dehydrogenation, and recombinant 15-hydroxyprostaglandin dehydrogenase degrades LXA4 within minutes [1]. Aspirin-triggered 15-epi-LXA4 (ATLA) offers moderately improved stability due to resistance at the C-15 position but retains the oxidatively labile conjugated tetraene that limits its in vivo half-life to the hour range [2]. Other FPR2/ALX agonists such as the synthetic peptide WKYMVm and the lipoxin mimetic BML-111 exhibit fundamentally different signaling bias—WKYMVm induces extremely strong ERK1/2 phosphorylation, whereas NAP1051 more closely recapitulates the endogenous ligand's balanced signaling profile [3]. These pharmacokinetic and pharmacodynamic divergences mean that substituting any of these analogs for NAP1051 yields different exposure, signaling, and functional outcomes in both in vitro and in vivo experimental systems.

Native LXA4

Rapid metabolic inactivation (seconds) limits reproducible in vivo study design.

15-epi-LXA4 (ATLA)

Oxidatively labile tetraene restricts half-life; exposure profile may not transfer.

WKYMVm / BML-111

Divergent signaling bias (e.g., excessive ERK activation) may not recapitulate pro-resolving efferocytosis.

• [1] Maddox JF, Serhan CN. Lipoxin A4 metabolism by differentiated HL-60 cells and human monocytes: conversion to novel 15-oxo and dihydro products. J Biol Chem. 1993;268(19):14274-14280. PMID: 8390986. View Source
• [2] Serhan CN, Maddox JF, Petasis NA, et al. Design of lipoxin A4 stable analogs that block transmigration and adhesion of human neutrophils. Biochemistry. 1995;34(44):14609-14615. doi:10.1021/bi00044a041. View Source
• [3] Dong T, Dave P, Yoo E, et al. NAP1051, a Lipoxin A4 Biomimetic Analogue, Demonstrates Antitumor Activity Against the Tumor Microenvironment. Mol Cancer Ther. 2021;20(12):2384-2397. doi:10.1158/1535-7163.MCT-21-0414. View Source

NAP1051 Quantitative Differentiation Evidence: Head-to-Head Comparisons Against FPR2/ALX Agonist Comparators

NAP1051 Is More Potent Than Aspirin-Triggered Lipoxin A4 at Inhibiting Neutrophil Chemotaxis Across a 100-Fold Concentration Range

In a direct head-to-head comparison using differentiated HL-60 (dHL-60) neutrophils with fMLP as chemoattractant, NAP1051 was 'much more potent than the endogenous molecule [ATLA] at all concentrations' tested (1–100 nM). NAP1051 achieved maximal inhibition of neutrophil chemotaxis at just 1 nM, and this level of inhibition remained relatively unchanged up to 100 nM. In contrast, ATLA showed conventional dose-dependent inhibition across the same range. In a separate study, NAP1051 inhibited neutrophil chemotaxis toward fMLP by >40% at 1, 10, and 100 nM (p < 0.05) [1][2].

Neutrophil Chemotaxis

Head-to-head

NAP1051 ~3-fold greater inhibition vs ATLA at 1 nM; >40% inhibition at 1–100 nM (p

Reported neutrophil-modulatory assay context

dHL-60 cells, fMLP chemoattractant; 30-min pretreatment

Macrophage Efferocytosis

Head-to-head

NAP1051 equipotent to ATLA at 1 μM; WKYMVm non-significant increase

Supports pro-resolving efferocytosis endpoint

dTHP-1 macrophages, apoptotic dHL-60 targets

AKT Signaling Mechanism

Head-to-head

PI3K-independent AKT phosphorylation at Ser473/Thr308; distinct from WKYMVm canonical pathway

Biased signaling pathway context

dTHP-1 cells, ± PI3K inhibitor; 10 nM–1 μM

CRC Xenograft Tumor Growth

Head-to-head

Oral NAP1051 reduced tumor growth vs vehicle (p

Supports CRC model-response endpoint context

HCT-116 and CT26 models, 20-day treatment

NETosis & T-Cell Recruitment

Class-level

Reduced CitH3, PAD4; increased T-cell infiltration in TME vs vehicle

TME immunomodulation endpoint context

Confirmed in CRC and SLE models

Lupus Nephritis Attenuation

Class-level

NAP1051 prevented glomerular crescents at 5–10 mg/kg/day; no biochemical or histological toxicity detected

SLE nephritis model-response context

NZM 2328 mice, 28-day oral gavage; autoantibody-independent

Evidence Dimension	Inhibition of fMLP-induced neutrophil chemotaxis (dHL-60 cells)
Target Compound Data	NAP1051: maximal inhibition at 1 nM, sustained through 100 nM; >40% inhibition at 1, 10, and 100 nM (p < 0.05)
Comparator Or Baseline	ATLA (aspirin-triggered lipoxin A4): dose-dependent inhibition from 1 to 100 nM, lower maximal effect than NAP1051
Quantified Difference	NAP1051 ~3-fold more potent than ATLA at 1 nM (visual estimate from dose-response curves); NAP1051 achieves near-maximal effect at lowest concentration tested, whereas ATLA requires escalating concentrations
Conditions	dHL-60 cells (DMSO-differentiated HL-60); fMLP as chemoattractant; NAP1051 and ATLA tested at 1, 10, and 100 nM; 30-minute pretreatment

Why This Matters

This non-linear, saturating dose-response at very low concentrations (1 nM) suggests that NAP1051 can achieve full neutrophil-modulatory effects at concentrations far below those required for ATLA, potentially enabling lower dosing requirements in vivo and reducing the risk of concentration-dependent off-target effects.

• [1] Dong T, Dave P, Yoo E, et al. NAP1051, a Lipoxin A4 Biomimetic Analogue, Demonstrates Antitumor Activity Against the Tumor Microenvironment. Mol Cancer Ther. 2021;20(12):2384-2397. doi:10.1158/1535-7163.MCT-21-0414. View Source
• [2] Dong T, Dave P, Ebright B, et al. Abstract 1436: Mechanistic investigation of NAP1051, a lipoxin A4 biomimetic, in treating colorectal cancer. Cancer Res. 2021;81(13_Supplement):1436. doi:10.1158/1538-7445.AM2021-1436. View Source

NAP1051 Is Equipotent to ATLA in Stimulating Macrophage Efferocytosis and Superior to the Synthetic Peptide WKYMVm

In a dTHP-1 macrophage efferocytosis assay using apoptotic dHL-60 cells as targets, NAP1051 produced a dose-dependent increase in efferocytosis with 1 μM being the most stimulatory concentration. Quantitative comparison demonstrated that NAP1051 and ATLA were equipotent at stimulating efferocytosis at 1 μM—both significantly increased phagocytic clearance of apoptotic neutrophils. In contrast, the synthetic FPR2 peptide agonist WKYMVm (W-peptide) showed only a slight, non-significant increase in efferocytosis under identical conditions [1].

Macrophage Efferocytosis

Head-to-head

NAP1051 equipotent to ATLA at 1 μM; WKYMVm non-significant increase

Supports pro-resolving efferocytosis endpoint

dTHP-1 macrophages, apoptotic dHL-60 targets

Evidence Dimension	Macrophage efferocytosis of apoptotic dHL-60 cells (dTHP-1 macrophages)
Target Compound Data	NAP1051: significant, dose-dependent stimulation of efferocytosis; 1 μM optimal concentration; equipotent to ATLA
Comparator Or Baseline	ATLA: significant stimulation at 1 μM, equipotent to NAP1051. WKYMVm (W-peptide): only a slight, non-significant increase over control; significantly weaker than both NAP1051 and ATLA
Quantified Difference	NAP1051 ≈ ATLA >> WKYMVm in efferocytosis stimulation; WKYMVm failed to recapitulate this key pro-resolving function despite being a potent FPR2 agonist in other readouts (e.g., ERK phosphorylation)
Conditions	dTHP-1 macrophages (PMA-differentiated); apoptotic dHL-60 target cells (staurosporine-induced); 30-minute pretreatment; target:effector ratio ~8:1; quantified by mean fluorescence per cell via immunofluorescence microscopy

Why This Matters

The functional selectivity (biased agonism) of NAP1051—retaining full pro-resolving efferocytosis activity while WKYMVm does not—means that FPR2/ALX agonism alone is insufficient to predict biological outcome. Researchers seeking to study inflammation resolution mechanisms must select NAP1051 over WKYMVm to capture the complete pro-resolving phenotype.

• [1] Dong T, Dave P, Yoo E, et al. NAP1051, a Lipoxin A4 Biomimetic Analogue, Demonstrates Antitumor Activity Against the Tumor Microenvironment. Mol Cancer Ther. 2021;20(12):2384-2397. doi:10.1158/1535-7163.MCT-21-0414. View Source

NAP1051 Activates AKT via a PI3K-Independent Pathway—A Mechanistic Distinction from WKYMVm (W-Peptide)

In dTHP-1 cells, NAP1051 (10 nM to 1 μM) induced strong phosphorylation of AKT at both Ser473 and Thr308 residues. When compared to W-peptide, NAP1051 showed a distinct signaling pattern: W-peptide at 1 μM induced extremely strong, dose-dependent phosphorylation of both ERK1/2 and AKT. Critically, when PI3K was pharmacologically inhibited, NAP1051-mediated AKT phosphorylation at both Ser473 and Thr308 persisted, indicating that NAP1051 activates AKT through a PI3K-independent mechanism. This contrasts with canonical FPR2 signaling where AKT activation is typically PI3K-dependent [1][2].

AKT Signaling Mechanism

Head-to-head

PI3K-independent AKT phosphorylation at Ser473/Thr308; distinct from WKYMVm canonical pathway

Biased signaling pathway context

dTHP-1 cells, ± PI3K inhibitor; 10 nM–1 μM

Evidence Dimension	AKT phosphorylation at Ser473 and Thr308 ± PI3K inhibition (dTHP-1 cells)
Target Compound Data	NAP1051: strong p-AKT (Ser473 and Thr308) from 10 nM to 1 μM; AKT phosphorylation maintained despite PI3K inhibition; p-ERK1/2 induction moderate and ATLA-like
Comparator Or Baseline	WKYMVm (W-peptide): extremely strong p-ERK1/2 and p-AKT at 1 μM with clear dose-dependency; AKT activation primarily PI3K-dependent. ATLA: phosphorylation pattern closely resembling NAP1051
Quantified Difference	NAP1051 activates AKT via a PI3K-independent route (both Ser473 and Thr308), whereas WKYMVm's AKT activation follows the canonical PI3K-dependent pathway; NAP1051's ERK1/2 activation is moderate and ATLA-like, unlike WKYMVm's supra-physiological ERK activation
Conditions	dTHP-1 cells; NAP1051 and comparators at 10 nM–1 μM; 30-minute incubation; Western blot with phospho-specific antibodies; PI3K inhibitor co-treatment for mechanistic studies

Why This Matters

The PI3K-independent AKT activation pathway engaged by NAP1051 represents a unique pharmacological mechanism not shared by peptide-based FPR2 agonists. This mechanistic distinction may confer differential effects on downstream processes such as glucose metabolism, apoptosis regulation, and cell survival, and opens the possibility of pathway-selective therapeutic strategies where PI3K-dependent signaling is undesirable.

• [1] Dong T, Dave P, Yoo E, et al. NAP1051, a Lipoxin A4 Biomimetic Analogue, Demonstrates Antitumor Activity Against the Tumor Microenvironment. Mol Cancer Ther. 2021;20(12):2384-2397. doi:10.1158/1535-7163.MCT-21-0414. View Source
• [2] Dong T, Dave P, Ebright B, et al. Abstract 1436: Mechanistic investigation of NAP1051, a lipoxin A4 biomimetic, in treating colorectal cancer. Cancer Res. 2021;81(13_Supplement):1436. doi:10.1158/1538-7445.AM2021-1436. View Source

Oral NAP1051 at 5 mg/kg/day Significantly Inhibits Colorectal Tumor Xenograft Growth with Concomitant Immune Cell Modulation

In two independent mouse xenograft CRC models (HCT-116 in athymic nude mice and CT26 in immunocompetent BALB/c mice), oral administration of NAP1051 at 4.8–5 mg/kg/day significantly inhibited tumor growth compared to vehicle-treated controls. In the CT26 immunocompetent model, after 20 days of treatment, the tumor growth rate was significantly lowered at 5 mg/kg/day throughout the entire study period, described as exhibiting a 'quick start and steady progression of antitumor activity' [1][2]. Flow cytometric analyses demonstrated that NAP1051 reduced splenic and intratumoral neutrophil and myeloid-derived suppressor cell (MDSC) populations, and these reductions correlated with the antitumor effect. IHC analysis revealed that NAP1051 decreased intratumoral Ly6G+ neutrophils most significantly at 5 mg/kg/day (p < 0.1) [3].

CRC Xenograft Tumor Growth

Head-to-head

Oral NAP1051 reduced tumor growth vs vehicle (p

Supports CRC model-response endpoint context

HCT-116 and CT26 models, 20-day treatment

NETosis & T-Cell Recruitment

Class-level

Reduced CitH3, PAD4; increased T-cell infiltration in TME vs vehicle

TME immunomodulation endpoint context

Confirmed in CRC and SLE models

Lupus Nephritis Attenuation

Class-level

NAP1051 prevented glomerular crescents at 5–10 mg/kg/day; no biochemical or histological toxicity detected

SLE nephritis model-response context

NZM 2328 mice, 28-day oral gavage; autoantibody-independent

Evidence Dimension	Tumor growth inhibition in CRC xenograft models (oral administration)
Target Compound Data	NAP1051: significantly inhibited tumor growth at 4.8–5 mg/kg/day p.o.; reduced splenic/intratumoral neutrophils and MDSCs; decreased intratumoral Ly6G+ neutrophils; reduced NETosis; increased T-cell recruitment
Comparator Or Baseline	Vehicle control: progressive tumor growth throughout study period. No direct head-to-head comparator (e.g., BML-111, WKYMVm) tested in the same in vivo CRC model
Quantified Difference	Significant tumor growth inhibition vs vehicle (p < 0.05); tumor growth rate 'significantly lowered' over entire 20-day treatment period; splenic neutrophil and MDSC populations reduced; intratumoral Ly6G+ neutrophils most significantly decreased at 5 mg/kg/day (p < 0.1)
Conditions	HCT-116 xenograft (athymic nude mice, n=5/group) and CT26 xenograft (immunocompetent BALB/c mice, n=10/group); oral gavage; randomization at ~80 mm³ mean tumor volume; 20-day treatment period

Why This Matters

This is the only lipoxin A4 biomimetic with published oral in vivo efficacy data in CRC xenograft models at well-defined, relatively low doses (5 mg/kg/day). The combination of significant tumor growth inhibition with immune-modulatory pharmacodynamic endpoints (neutrophil/MDSC reduction, NETosis suppression, T-cell recruitment) provides a multi-dimensional dataset for researchers designing immunomodulatory CRC studies.

• [1] Dong T, Dave P, Yoo E, et al. NAP1051, a Lipoxin A4 Biomimetic Analogue, Demonstrates Antitumor Activity Against the Tumor Microenvironment. Mol Cancer Ther. 2021;20(12):2384-2397. doi:10.1158/1535-7163.MCT-21-0414. View Source
• [2] University of Southern California. 2021-183: A Lipoxin A4 Biomimetic Effective in Treating Colorectal Cancer. AUTM Innovation Marketplace. 2021. View Source
• [3] Dong T, Dave P, Ebright B, et al. Abstract 1436: Mechanistic investigation of NAP1051, a lipoxin A4 biomimetic, in treating colorectal cancer. Cancer Res. 2021;81(13_Supplement):1436. doi:10.1158/1538-7445.AM2021-1436. View Source

NAP1051 Reduces NETosis and Promotes T-Cell Recruitment in the Tumor Microenvironment—A Dual Immunomodulatory Profile

In CRC xenograft tumor tissues, NAP1051 treatment significantly reduced markers of NETosis (neutrophil extracellular trap formation), including decreased PAD4 and citrullinated histone H3 (CitH3) expression. Simultaneously, NAP1051 stimulated T-cell recruitment into the TME, shifting the immune landscape from a pro-tumorigenic, neutrophil-dominated environment toward an adaptive immune cell-infiltrated phenotype [1]. This dual modulation—suppressing NETosis while enhancing T-cell infiltration—has been confirmed in two independent disease contexts: CRC xenografts and the NZM 2328 murine SLE model, where NAP1051 dose-dependently reduced renal expression of NETosis biomarkers NOX-2, PAD4, and neutrophil elastase (NE) while also reducing T-cell infiltration into kidney tissue and glomerular IgG/C3 deposition [2].

NETosis & T-Cell Recruitment

Class-level

Reduced CitH3, PAD4; increased T-cell infiltration in TME vs vehicle

TME immunomodulation endpoint context

Confirmed in CRC and SLE models

Evidence Dimension	NETosis suppression and T-cell recruitment in tumor tissue (IHC/immunofluorescence)
Target Compound Data	NAP1051: reduced NETosis (↓CitH3, ↓PAD4) in TME; increased T-cell recruitment; in SLE model: dose-dependent ↓NOX-2, ↓PAD4, ↓NE in kidney; ↓T-cell infiltration; ↓glomerular IgG and C3 deposition
Comparator Or Baseline	Vehicle control: elevated NETosis markers; low T-cell infiltration in TME. Other lipoxin mimetics (BML-111, ZK-192): NETosis modulation not reported as a primary endpoint in CRC models; comparative data unavailable
Quantified Difference	No direct quantitative comparator available for NETosis reduction. In SLE model: NAP1051 at 5–10 mg/kg/day completely prevented glomerular crescent formation vs vehicle where crescents were present (Figure 3, ACR abstract). Splenic neutrophil and MDSC populations reduced in CRC models (p < 0.05)
Conditions	CRC: CT26 and HCT-116 xenograft tumors; IHC for CitH3, Ly6G; flow cytometry for immune populations. SLE: NZM 2328 female mice, 28-day oral gavage at 2.5, 5.0, 10 mg/kg/day; renal IHC and immunofluorescence

Why This Matters

NETosis is increasingly recognized as a pathogenic driver in both cancer (promoting metastasis and thrombosis) and autoimmune disease (releasing autoantigens and damaging tissue). NAP1051 is the only FPR2/ALX agonist with published evidence of NETosis suppression across two disease models (CRC and SLE), making it uniquely suited for studies investigating the NETosis-inflammation axis.

• [1] Dong T, Dave P, Yoo E, et al. NAP1051, a Lipoxin A4 Biomimetic Analogue, Demonstrates Antitumor Activity Against the Tumor Microenvironment. Mol Cancer Ther. 2021;20(12):2384-2397. doi:10.1158/1535-7163.MCT-21-0414. View Source
• [2] Dave P, Dong T, Mead A, et al. Therapeutic Efficacy of a Biomimetic ALXR Agonist in Murine Systemic Lupus Erythematosus (SLE). ACR Meeting Abstracts. 2021; Abstract 0535. View Source

NAP1051 Demonstrates Dose-Dependent Efficacy in Murine Lupus Nephritis Without Detectable Toxicity Across All Tested Doses

In NZM 2328 SLE-prone mice (4–5 months of age, with established serologic autoimmunity and renal glomerulonephritis), 28-day oral gavage of NAP1051 at 2.5, 5.0, and 10 mg/kg/day (n=5 per group) produced dose-dependent attenuation of nephritis. Efficacy was evidenced by reduced proteinuria, decreased serum BUN levels, and reduced renal expression of inflammatory cytokines (IL-1β, TNF-α). Most strikingly, vehicle-treated mice developed glomerular crescents consistent with rapidly progressive glomerulonephritis, whereas glomerular pathology was completely absent at the higher NAP1051 doses (5 and 10 mg/kg/day). Importantly, there were no biochemical or histological signs of drug-related toxicities at any tested dose. Serological testing showed no changes in anti-dsDNA and anti-IgG levels between treatment groups, suggesting NAP1051 exerts therapeutic effects independent of autoantibody production [1].

Lupus Nephritis Attenuation

Class-level

NAP1051 prevented glomerular crescents at 5–10 mg/kg/day; no biochemical or histological toxicity detected

SLE nephritis model-response context

NZM 2328 mice, 28-day oral gavage; autoantibody-independent

Evidence Dimension	Renal protection in murine SLE (NZM 2328 model); safety/tolerability
Target Compound Data	NAP1051: dose-dependent reduction in proteinuria and serum BUN at 2.5–10 mg/kg/day; complete prevention of glomerular crescents at 5–10 mg/kg/day; reduced IL-1β, TNF-α, NOX-2, PAD4, NE; no toxicity at any dose
Comparator Or Baseline	Vehicle-treated NZM mice: developed proteinuria, elevated BUN, glomerular crescents (rapidly progressive glomerulonephritis), high inflammatory cytokine expression. No other FPR2/ALX agonist has published head-to-head efficacy data in the NZM 2328 SLE model
Quantified Difference	NAP1051 10 mg/kg/day: complete absence of glomerular pathology vs vehicle where crescents were present; dose-dependent reduction across all inflammatory markers. Therapeutic effect independent of autoantibody levels (anti-dsDNA and anti-IgG unchanged between groups)
Conditions	Female NZM 2328 mice, 4–5 months old; 28-day oral gavage; n=5/group; endpoints: proteinuria, serum BUN, blood chemistry, CBC, renal H&E/IHC/IF, immune profiles

Why This Matters

This is the only published dataset demonstrating in vivo efficacy of an FPR2/ALX agonist in an established SLE model with documented lack of toxicity across a 4-fold dose range. The complete prevention of glomerular crescents at doses ≥5 mg/kg/day, combined with the absence of hematologic or biochemical toxicity, provides a favorable therapeutic window that is critical for researchers designing preclinical autoimmune disease studies.

• [1] Dave P, Dong T, Mead A, et al. Therapeutic Efficacy of a Biomimetic ALXR Agonist in Murine Systemic Lupus Erythematosus (SLE). ACR Meeting Abstracts. 2021; Abstract 0535. View Source

NAP1051 High-Impact Research and Preclinical Application Scenarios Supported by Quantitative Evidence

Colorectal Cancer Xenograft Studies Requiring Oral Immunomodulatory Intervention with Defined Pharmacodynamic Endpoints

NAP1051 is ideally suited for CRC xenograft studies (HCT-116 and CT26 models) where researchers need an orally bioavailable FPR2/ALX agonist with published dosing parameters (4.8–5 mg/kg/day p.o.) and established pharmacodynamic readouts including splenic and intratumoral neutrophil/MDSC reduction, NETosis suppression (CitH3, PAD4), and T-cell recruitment in the TME [1]. The demonstrated equipotency to ATLA in efferocytosis stimulation, combined with superior neutrophil chemotaxis inhibition at low nanomolar concentrations, supports its use in mechanism-of-action studies investigating the intersection of inflammation resolution and antitumor immunity [1].

SLE and Autoimmune Nephritis Preclinical Models with Integrated Safety Assessment

NAP1051 has validated efficacy in the NZM 2328 murine SLE model at 2.5–10 mg/kg/day with complete prevention of glomerular crescents at higher doses, making it a strong candidate for lupus nephritis research programs [2]. The documented lack of hematologic, biochemical, or histological toxicity across the entire tested dose range—coupled with the finding that therapeutic effects are independent of circulating autoantibody levels—positions NAP1051 for studies exploring non-immunosuppressive mechanisms of renal protection in autoimmune disease [2].

Biased FPR2/ALX Signaling Studies Investigating PI3K-Independent AKT Activation Pathways

NAP1051's unique PI3K-independent AKT phosphorylation at both Ser473 and Thr308 distinguishes it from peptide-based FPR2 agonists such as WKYMVm, which signal through canonical PI3K-dependent pathways [1]. This property makes NAP1051 a valuable tool compound for dissecting biased signaling downstream of FPR2/ALX, particularly in studies comparing pro-resolving (efferocytosis-promoting) versus purely chemotactic or ERK-dominant signaling outputs [1][3].

Combination Therapy Protocols with Chemotherapy in Immunocompetent CRC Models

Preliminary evidence demonstrates that NAP1051 in combination with low-dose 5-FU and cyclophosphamide (CTX) significantly decreased splenic neutrophils and MDSCs compared to chemotherapy alone (p < 0.05) [3]. This supports the use of NAP1051 in chemo-immunotherapy combination studies, where its neutrophil- and MDSC-modulating properties may counteract chemotherapy-induced myelopoietic compensation that can limit treatment efficacy [3].

Application

Selection Property

Validation Focus

CRC xenograft immunomodulation studies

Oral FPR2/ALX pathway modulation

Neutrophil/MDSC reduction, NETosis, T-cell recruitment endpoints

Lupus nephritis model-response studies

Autoantibody-independent renal endpoint context

Glomerular pathology, proteinuria, inflammatory cytokine markers

Biased FPR2/ALX signaling dissection

PI3K-independent AKT activation profile

Efferocytosis vs. ERK signaling bias pathway comparison

Chemo-immunotherapy combination models

Neutrophil/MDSC modulation complementing chemotherapy

Splenic/intratumoral myeloid cell reduction, immune microenvironment remodeling

• [1] Dong T, Dave P, Yoo E, et al. NAP1051, a Lipoxin A4 Biomimetic Analogue, Demonstrates Antitumor Activity Against the Tumor Microenvironment. Mol Cancer Ther. 2021;20(12):2384-2397. doi:10.1158/1535-7163.MCT-21-0414. View Source
• [2] Dave P, Dong T, Mead A, et al. Therapeutic Efficacy of a Biomimetic ALXR Agonist in Murine Systemic Lupus Erythematosus (SLE). ACR Meeting Abstracts. 2021; Abstract 0535. View Source
• [3] Dong T, Dave P, Ebright B, et al. Abstract 1436: Mechanistic investigation of NAP1051, a lipoxin A4 biomimetic, in treating colorectal cancer. Cancer Res. 2021;81(13_Supplement):1436. doi:10.1158/1538-7445.AM2021-1436. View Source